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The accuracy of historical albedo reconstructions is paramount for their application in climate

studies. Validation is typically performed by comparing the reconstructed albedo values with

ground-based measurements from established networks. The following table summarizes the

performance of several key historical albedo products based on validation against in-situ data.
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Albedo
Product

Core Satellite
Sensor(s)

Temporal
Coverage

Spatial
Resolution

Key Findings
from
Validation
Studies

GAC43
NOAA/AVHRR,

MetOp/AVHRR
1979–2020 0.05° x 0.05°

Demonstrates

good stability

over its long time

series. Shows

comparable

accuracy to C3S

with a Root

Mean Square

Error (RMSE) of

approximately

0.03 and a

smaller positive

bias of 0.012

when validated

against in-situ

measurements.

[1]

CLARA-A3 NOAA/AVHRR 1979–present 25 km x 25 km Exhibits

significant noise

and larger

uncertainty in the

pre-2000s period

due to limited

observational

data.[1]

Validation

against in-situ

data shows the

highest RMSE

(~0.042) and

bias (0.02)

among the
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compared

products.[1]

C3S

NOAA/AVHRR,

SPOT-VGT,

PROBA-V,

Sentinel-3

OLCI/SLSTR

1981–present ~1 km to 4 km

Shows

substantial

biases in the

earlier part of the

record due to

challenges in

sensor

intercalibration.

[1] The overall

accuracy is

comparable to

GAC43 with an

RMSE of about

0.03.[1]

MCD43 (MODIS)
Terra/MODIS,

Aqua/MODIS
2000–present 500 m

Generally

considered a

high-quality

product with the

lowest RMSE

(~0.023) and

minimal bias in

validation

studies.[1] Often

used as a

benchmark for

evaluating other

albedo products.

[2]

GLASS NOAA/AVHRR,

Terra/MODIS,

Aqua/MODIS

1981–present 1 km to 0.05° Validation

against

FLUXNET data

has shown high

quality and

accuracy, making
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it suitable for

long-term

environmental

change studies.

[3]

Experimental Protocols for Validation
The validation of historical albedo reconstructions is a multi-step process that involves

comparing satellite-derived albedo with ground-based measurements. A generalized

experimental protocol is outlined below.

In-situ Data Acquisition and Processing
Data Source: Ground-based measurements are primarily sourced from established networks

such as the Surface Radiation Budget Network (SURFRAD), FLUXNET, and the Baseline

Surface Radiation Network (BSRN).[1][4] These networks provide high-frequency

measurements of upward and downward shortwave radiation.

Albedo Calculation: Surface albedo is calculated as the ratio of upwelling (reflected) to

downwelling (incoming) shortwave radiation.

Temporal Matching: To compare with satellite products that have daily or multi-day temporal

resolutions, the high-frequency ground measurements are typically averaged over a specific

time window (e.g., around local solar noon) to be representative of the satellite overpass

time.[1]

Data Filtering: Data are filtered to remove periods of cloud cover and snow, unless the study

specifically aims to validate albedo under these conditions.[1]

Satellite Albedo Product Acquisition
The historical albedo reconstruction data is obtained from the respective data archives (e.g.,

NASA's Earth Observing System Data and Information System, Copernicus Climate Change

Service).

Spatio-temporal Collocation
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Spatial Matching: The satellite pixel corresponding to the geographic location of the in-situ

measurement site is identified. A significant challenge in this step is the "point-to-pixel"

problem, where the small footprint of the ground instrument may not be representative of the

entire, much larger satellite pixel.[5]

Temporal Matching: The satellite albedo data for the dates corresponding to the processed

in-situ measurements are extracted.

Performance Evaluation
Statistical Metrics: The collocated satellite and in-situ albedo values are compared using

statistical metrics such as:

Root Mean Square Error (RMSE): To quantify the overall magnitude of the error.

Bias (Mean Bias Error): To determine if the satellite product systematically overestimates

or underestimates the albedo.

Correlation Coefficient (R): To measure the linear relationship between the satellite and in-

situ data.

Stratified Analysis: The analysis is often stratified by land cover type, season, and sensor to

understand the performance of the albedo product under different conditions.[1]

Visualization of Validation Workflow
The following diagrams illustrate the logical flow of the validation process for historical albedo

reconstructions.
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A generalized workflow for the validation of historical albedo reconstructions.
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Key data sources for the validation of historical albedo reconstructions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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